Cas no 481635-18-1 (D-Galactosamine-2-N-sulphate)

• Product Name: D-Galactosamine-2-N-sulphate
• CAS No: 481635-18-1
• MF: C₆H₁₃NO₉S
• MW: 275.233721494675
• CID: 931812
• PubChem ID: 87496691
• Update Time: 2025-04-19

D-Galactosamine-2-N-sulphate Chemical and Physical Properties

Names and Identifiers

• D-Galactosamine-2-N-sulphate
• [(2R,3R,4R,5R)-3,4,5,6-tetrahydroxy-1-oxohexan-2-yl]sulfamic acid
• SCHEMBL3229839
• D-Galactosamine-2-N-sulphate sodium salt
• 481635-18-1

• Inchi： 1S/C6H13NO9S/c8-1-3(7-16-17(13,14)15)5(11)6(12)4(10)2-9/h1,3-7,9-12H,2H2,(H,13,14,15)/t3-,4+,5+,6-/m0/s1
• InChI Key： HGMNDIKAVQVQCP-KCDKBNATSA-N
• SMILES： S(=O)(=O)(O)ON[C@@H](C=O)[C@H]([C@H]([C@@H](CO)O)O)O

Computed Properties

• Exact Mass: 275.03100
• Monoisotopic Mass: 275.03110217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 182Ų

Experimental Properties

• PSA: 182.00000
• LogP: -2.57540